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Compound of Interest

Compound Name: (E)-2-Chloro-3-phenyl-2-propenal

Cat. No.: B7947387

An In-Depth Technical Guide on (E)-2-Chloro-3-phenyl-2-propenal: Molecular Properties

This guide provides essential molecular information for (E)-2-Chloro-3-phenyl-2-propenal, a
compound of interest for researchers, scientists, and professionals in drug development. The
following sections detail its fundamental chemical properties.

Section 1: Core Molecular Data

The fundamental identifiers for (E)-2-Chloro-3-phenyl-2-propenal are its molecular formula
and molecular weight. These values are crucial for stoichiometric calculations, analytical
characterization, and experimental design.

The molecular formula for (E)-2-Chloro-3-phenyl-2-propenal is CoH-CIO.[1][2][3][4] Its
molecular weight is approximately 166.60 g/mol .[1][3][4]

Table 1: Molecular Identifiers for (E)-2-Chloro-3-phenyl-2-propenal

Identifier Value
Molecular Formula CoH7CIO[1][2][3][4]
Molecular Weight 166.60 g/mol [1][3][4]
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Section 2: Logical Relationship of Molecular
Properties

To understand the relationship between the compound's formula and its molecular weight, a
simple logical diagram can be constructed. The molecular formula dictates the types and
numbers of atoms, the sum of whose atomic weights yields the final molecular weight.

Molecular Formula
(CoH7CIO)

l

Atomic Composition
(9x Carbon, 7x Hydrogen, 1x Chlorine, 1x Oxygen)

l

Sum of Atomic Weights

Molecular Weight

(166.60 g/mol)

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. (E)-2-Chloro-3-phenyl-2-propenal | COH7CIO | CID 6440140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b7947387?utm_src=pdf-body-img
https://www.benchchem.com/product/b7947387?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/E_-2-Chloro-3-phenyl-2-propenal
https://pubchem.ncbi.nlm.nih.gov/compound/E_-2-Chloro-3-phenyl-2-propenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7947387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. 2-Propenal, 3-chloro-3-phenyl-, (2)- | 33603-87-1 | lookchem [lookchem.com]

3. (E)-3-(2-Chlorophenyl)acrylaldehyde | C9H7CIO | CID 6365139 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-Chloro-3-phenyl-2-propenal | C9H7CIO | CID 38389 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(E)-2-Chloro-3-phenyl-2-propenal molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7947387#e-2-chloro-3-phenyl-2-propenal-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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